Cas no 861208-82-4 ((1,3-benzoxazol-6-yl)thiourea)

• Product Name: (1,3-benzoxazol-6-yl)thiourea
• CAS No: 861208-82-4
• MF: C₈H₇N₃OS
• MW: 193.225679636002
• MDL: MFCD03787849
• CID: 5227766
• Update Time: 2026-03-07

(1,3-benzoxazol-6-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• (1,3-benzoxazol-6-yl)thiourea

• MDL： MFCD03787849
• Inchi： 1S/C8H7N3OS/c9-8(13)11-5-1-2-6-7(3-5)12-4-10-6/h1-4H,(H3,9,11,13)
• InChI Key： JWLGXZBWUOJHBQ-UHFFFAOYSA-N
• SMILES： N(C1C=C2OC=NC2=CC=1)C(N)=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on (1,3-benzoxazol-6-yl)thiourea

Introduction to CAS No 861208-82-4: (1,3-Benzoxazol-6-yl)Thiourea

(1,3-Benzoxazol-6-yl)thiourea, identified by the CAS registry number 861208-82-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thioureas, which are known for their versatile applications in catalysis, drug design, and as precursors for advanced materials. The structure of (1,3-Benzoxazol-6-yl)thiourea consists of a benzoxazole ring fused with a thiourea group, making it a unique hybrid molecule with potential for diverse chemical reactivity.

Recent studies have highlighted the importance of thioureas in the development of efficient catalysts for various organic transformations. For instance, researchers have explored the use of (1,3-Benzoxazol-6-yl)thiourea as a ligand in transition metal-catalyzed reactions, demonstrating its ability to enhance catalytic activity and selectivity. This is particularly relevant in the context of green chemistry, where the design of sustainable catalysts is a priority. The benzoxazole moiety in this compound contributes to its aromatic stability and electronic properties, making it an attractive candidate for such applications.

In addition to its catalytic potential, (1,3-Benzoxazol-6-yl)thiourea has shown promise in the field of drug discovery. Its structure allows for various functionalization strategies, enabling the creation of bioactive molecules with tailored pharmacological properties. Recent research has focused on its role as a scaffold for designing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. The compound's ability to form hydrogen bonds and its aromaticity make it particularly suitable for interactions with biological targets.

The synthesis of (1,3-Benzoxazol-6-yl)thiourea typically involves multi-step processes that combine principles from heterocyclic chemistry and organothiophosphorus chemistry. One common approach involves the condensation of 1H-benzo[d][1,3]oxazole with thiosemicarbazide under appropriate conditions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is readily available for further studies.

From an analytical standpoint, (1,3-Benzoxazol-6-yl)thiourea has been employed as a reagent in various spectroscopic techniques due to its strong absorption properties. Its application in UV-vis spectroscopy has been particularly noted for detecting trace amounts of metal ions in aqueous solutions. This capability underscores its utility in environmental monitoring and quality control processes.

In terms of safety considerations, while (1,3-Benzoxazol-6-yl)thiourea is not classified as a hazardous substance under standard conditions, it is recommended to handle it with appropriate precautions typical for laboratory chemicals. Proper ventilation and personal protective equipment should be used during synthesis and handling to minimize exposure risks.

Looking ahead, ongoing research into (1,3-Benzoxazol-6-yl)thiourea is expected to uncover new applications across multiple disciplines. Its unique combination of structural features positions it as a valuable tool in advancing both fundamental and applied chemical sciences.